Cas no 105749-70-0 (Acetamide,N,N'-[[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]carbonimidoyl]bis-(9CI))

Acetamide,N,N'-[[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]carbonimidoyl]bis-(9CI) structure
105749-70-0 structure
Product Name:Acetamide,N,N'-[[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]carbonimidoyl]bis-(9CI)
CAS No:105749-70-0
MF:C16H21N5O3
MW:331.369642972946
CID:237456
PubChem ID:184581
Update Time:2025-04-19

Acetamide,N,N'-[[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]carbonimidoyl]bis-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N,N'-[[3-(1,2-dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]carbonimidoyl]bis-(9CI)
    • DTXSID50909716
    • N,N'-Diacetylperamine
    • N,N'-{[3-(2-Methyl-1-oxo-1,2-dihydropyrrolo[1,2-a]pyrazin-3-yl)propyl]carbonimidoyl}diethanimidic acid
    • 105749-70-0
    • Inchi: 1S/C16H21N5O3/c1-11(22)18-16(19-12(2)23)17-8-4-6-13-10-21-9-5-7-14(21)15(24)20(13)3/h5,7,9-10H,4,6,8H2,1-3H3,(H2,17,18,19,22,23)
    • InChI Key: VHCVFIFVWZKDOB-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=CN2C=C(CCC/N=C(\NC(C)=O)/NC(C)=O)N1C

Computed Properties

  • Exact Mass: 331.16463
  • Monoisotopic Mass: 331.164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 95.8Ų

Experimental Properties

  • Density: 1.28
  • Refractive Index: 1.616
  • PSA: 95.8
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